Cas no 937635-88-6 ((4,6-dichloro-1H-1,3-benzodiazol-2-yl)methanol)

• Product Name: (4,6-dichloro-1H-1,3-benzodiazol-2-yl)methanol
• CAS No: 937635-88-6
• MF: C₈H₆Cl₂N₂O
• MW: 217.05203962326
• MDL: MFCD04107715
• CID: 5228252
• PubChem ID: 16640782
• Update Time: 2026-03-07

(4,6-dichloro-1H-1,3-benzodiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4,6-dichloro-1H-benzo[d]imidazol-2-yl)methanol
• 1H-Benzimidazole-2-methanol, 5,7-dichloro-
• (4,6-dichloro-1H-1,3-benzodiazol-2-yl)methanol

• MDL： MFCD04107715
• Inchi： 1S/C8H6Cl2N2O/c9-4-1-5(10)8-6(2-4)11-7(3-13)12-8/h1-2,13H,3H2,(H,11,12)
• InChI Key： JWBQHCHZXZHMPC-UHFFFAOYSA-N
• SMILES： C1(CO)NC2=C(Cl)C=C(Cl)C=C2N=1

Additional information on (4,6-dichloro-1H-1,3-benzodiazol-2-yl)methanol

Comprehensive Guide to (4,6-dichloro-1H-1,3-benzodiazol-2-yl)methanol (CAS No. 937635-88-6): Properties, Applications, and Market Insights

(4,6-dichloro-1H-1,3-benzodiazol-2-yl)methanol (CAS No. 937635-88-6) is a specialized benzodiazole derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique chlorinated benzodiazole structure, has garnered attention for its versatile applications in drug discovery and material science. In this article, we delve into its chemical properties, synthesis pathways, and emerging uses, while addressing frequently asked questions in the field.

The molecular structure of (4,6-dichloro-1H-1,3-benzodiazol-2-yl)methanol features a dichlorinated benzodiazole core with a hydroxymethyl substituent at the 2-position. This configuration contributes to its distinctive reactivity, making it valuable for constructing heterocyclic compounds in medicinal chemistry. Researchers often explore its potential as a building block for bioactive molecules, particularly in developing enzyme inhibitors and receptor modulators.

Recent studies highlight the growing interest in benzodiazole derivatives for their antimicrobial and anti-inflammatory properties. As the pharmaceutical industry seeks novel small molecule therapeutics, compounds like (4,6-dichloro-1H-1,3-benzodiazol-2-yl)methanol have become crucial intermediates. Its chlorinated aromatic system enhances metabolic stability, a key consideration in drug design—addressing common search queries about "improving drug half-life" and "metabolically stable scaffolds."

In agrochemical applications, this compound shows promise as a precursor for crop protection agents. The dichloro substitution pattern may contribute to pesticidal activity, aligning with current trends in sustainable agriculture. Many researchers searching for "eco-friendly pesticide intermediates" or "chlorinated heterocycles in agriculture" will find this compound particularly relevant to their work.

The synthesis of (4,6-dichloro-1H-1,3-benzodiazol-2-yl)methanol typically involves chlorination reactions of benzodiazole precursors followed by hydroxymethylation. Process chemists frequently optimize these routes for better yields and purity—a topic often searched as "efficient synthesis of chlorinated benzodiazoles." Recent advances in green chemistry have also prompted investigations into catalytic methods for its production.

From a commercial perspective, the demand for specialty chemical intermediates like this compound continues to rise. Market analysts note increased procurement from pharmaceutical research and material science sectors. Pricing trends and availability data for CAS No. 937635-88-6 are commonly searched by procurement specialists, reflecting the compound's growing industrial importance.

Quality control remains paramount when working with (4,6-dichloro-1H-1,3-benzodiazol-2-yl)methanol. Analytical techniques such as HPLC and NMR spectroscopy ensure batch-to-batch consistency—a concern frequently expressed in searches like "purity analysis of benzodiazole derivatives." Proper storage conditions (typically anhydrous environments at controlled temperatures) are equally critical for maintaining compound integrity.

Looking ahead, research into functionalized benzodiazoles suggests expanding applications in materials science, particularly for organic electronics and luminescent materials. The compound's ability to participate in various cross-coupling reactions makes it attractive for creating advanced polymeric materials—an area generating numerous search queries about "benzodiazole-based functional materials."

For researchers considering (4,6-dichloro-1H-1,3-benzodiazol-2-yl)methanol in their work, understanding its structure-activity relationships is essential. Computational chemistry studies and molecular modeling approaches (frequently searched as "benzodiazole docking studies") can provide valuable insights into potential applications before laboratory synthesis begins.

In conclusion, CAS No. 937635-88-6 represents an important chemical building block with diverse applications across multiple scientific disciplines. Its combination of chlorine substituents and hydroxymethyl functionality offers unique synthetic possibilities that continue to attract research interest worldwide. As innovation in heterocyclic chemistry progresses, this compound will likely maintain its relevance in addressing contemporary challenges in health, agriculture, and advanced materials.